molecular formula C20H18N4O2 B8421767 9-(4-Methylpiperazin-1-yl)indolo[2,1-b]quinazoline-6,12-dione

9-(4-Methylpiperazin-1-yl)indolo[2,1-b]quinazoline-6,12-dione

Cat. No.: B8421767
M. Wt: 346.4 g/mol
InChI Key: WRVHQKVQLUQKGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

9-(4-Methylpiperazin-1-yl)indolo[2,1-b]quinazoline-6,12-dione is a useful research compound. Its molecular formula is C20H18N4O2 and its molecular weight is 346.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C20H18N4O2

Molecular Weight

346.4 g/mol

IUPAC Name

9-(4-methylpiperazin-1-yl)indolo[2,1-b]quinazoline-6,12-dione

InChI

InChI=1S/C20H18N4O2/c1-22-8-10-23(11-9-22)13-6-7-15-17(12-13)24-19(18(15)25)21-16-5-3-2-4-14(16)20(24)26/h2-7,12H,8-11H2,1H3

InChI Key

WRVHQKVQLUQKGD-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1)C2=CC3=C(C=C2)C(=O)C4=NC5=CC=CC=C5C(=O)N34

Origin of Product

United States

Synthesis routes and methods

Procedure details

9-Chloroindolo[2,1-b]quinazoline-6,12-dione (Example 31, 155 mg, 0.55 mmol), N-methylpiperazine (75 μL, 0.68 mmol) and 3 mL of NMP were stirred at at 70° C. for 1 h. Chloroform (50 mL) was added and the mixture was washed with water (3×100 mL), dried (Na2SO4), filtered and solvent removed in vacuo to give the crude product. Silica gel chromatography purification of the residue using (95:5) chloroform:methanol as eluent gave 101 mg (53%) of the title compound: mp 214° C. (dec); 1H NMR(CDCl3) δ 2.40 (s, 3H), 2.55-2.65 (m, 4H), 3.60-3.70 (m, 4H), 6.68-6.74 (dd, 1H), 760-7.70 (t, 1H), 7.73-7.80 (m, 1H), 7.80-7.86 (m, 1H), 7.99-8.05 (d, 1H), 8.10-8.14(d, 1H), 8.36-8.42 (d, 1H); MS (M+H)+ 347.2.
Quantity
155 mg
Type
reactant
Reaction Step One
Quantity
75 μL
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step Two
Yield
53%

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